1-(4-chlorophenyl)-N-(4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(4-chlorophenyl)-N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C21H19ClN4O3/c1-2-18-24-25-21(29-18)13-3-7-16(8-4-13)23-20(28)14-11-19(27)26(12-14)17-9-5-15(22)6-10-17/h3-10,14H,2,11-12H2,1H3,(H,23,28)
• InChI Key: PIJUIDSSCHHHMX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)C2=CC=C(C=C2)NC(=O)C3CC(=O)N(C3)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H19ClN4O3
• Molecular Weight: 410.9 g/mol

Description

1-(4-chlorophenyl)-N-(4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C21H19ClN4O3 and its molecular weight is 410.86. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Applications of Oxadiazole Compounds

1,3,4-Oxadiazole derivatives, a family to which the compound belongs, have been identified for their extensive pharmacological potential. These compounds, including 1-(4-chlorophenyl)-N-(4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl)-5-oxopyrrolidine-3-carboxamide, exhibit a range of activities such as antimicrobial, anti-inflammatory, anti-tubercular, anti-oxidant, anti-cancer, anti-convulsant, anti-diabetic, and analgesic properties. Notably, a systematic review emphasized the potential of oxadiazoles as antidiabetic agents, specifically as DPP-IV inhibitors, highlighting the compound's relevance in the development of novel therapeutic agents for diabetes treatment (Mohammad et al., 2022).

Ecological Implications and Risk Assessment

The compound, due to its structural features and chemical behavior, might also be significant from an ecological and environmental standpoint. For instance, similar phenolic compounds like benzophenone-3 (BP-3) have raised concerns regarding their reproductive toxicity and environmental impact. Studies on BP-3, a compound structurally related to phenolic units in 1-(4-chlorophenyl)-N-(4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl)-5-oxopyrrolidine-3-carboxamide, have shown potential endocrine-disrupting effects and associated reproductive and developmental toxicity in both humans and wildlife (Ghazipura et al., 2017).

Anticancer Activities

Furthermore, the compound's structural relation to oxadiazole derivatives suggests potential anticancer activities. Oxadiazoles have been reported to induce apoptosis, disrupt mitochondrial membrane potential, and activate caspase enzymes, signifying their potential in treating malignant diseases. These actions are crucial in the modulation of cancer cell proliferation and survival, marking the importance of these compounds in the development of novel cancer therapeutics (Kuete et al., 2017).